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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Strontium Nitride (SrsN2), a reactive inorganic compound. Adherence
to these procedural steps is critical to mitigate risks and ensure operational integrity.

Hazard Summary & Personal Protective Equipment
(PPE)

Strontium nitride poses several hazards, primarily its violent reaction with water, which
produces flammable ammonia gas. It is also harmful if ingested, inhaled, or comes into contact
with skin, and can cause serious eye and skin irritation.[1] Therefore, stringent adherence to
PPE protocols is non-negotiable.

Table 1: Personal Protective Equipment for Strontium Nitride
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Body Part Required PPE Specifications
Must provide a complete seal
Chemical Safety Goggles & around the eyes. A face shield
Eyes/Face ) ] ) )
Face Shield should be worn in conjunction
with goggles.[1]
Nitrile or neoprene gloves are
. recommended. Ensure gloves
Hands Impervious Gloves )
are regularly inspected for
tears or holes.[1]
A flame-retardant lab coat or
Body Protective Clothing / Lab Coat chemical-resistant suit is

essential.[1]

Respiratory

NIOSH-approved Respirator

A full-face respirator with
appropriate cartridges for
inorganic compounds and
ammonia is required,
especially when working
outside of a fume hood or in
case of a spill.[1][2] For
emergencies, a self-contained
breathing apparatus (SCBA) is

necessary.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Strontium Nitride is crucial for safety and regulatory

compliance.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

e Inert Atmosphere: Strontium nitride should be handled and stored under an inert gas, such

as argon or nitrogen, to prevent reaction with moisture in the air.[1][3]
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o Storage Conditions: Store in a tightly sealed, properly labeled container in a cool, dry, and
well-ventilated area.[1] It must be stored away from incompatible materials, particularly
water, acids, and oxidizing agents.[1]

Handling and Use

o Controlled Environment: All handling of strontium nitride powder must be conducted within
a certified chemical fume hood to minimize inhalation exposure.[1]

e Avoid Contamination: Use dedicated, dry utensils and equipment. Never allow strontium
nitride to come into contact with water or moisture.[1][3]

o Personal Hygiene: Avoid eating, drinking, or smoking in areas where strontium nitride is
handled. Wash hands thoroughly after handling.[4][5]

Disposal Plan

o Waste Segregation: All strontium nitride waste, including contaminated PPE and cleaning
materials, must be collected in a designated, sealed, and clearly labeled hazardous waste
container.

» Professional Disposal: Disposal of strontium nitride waste must be carried out by a
licensed professional waste disposal service in accordance with all federal, state, and local
regulations.[1][2] Do not attempt to neutralize or dispose of this chemical on your own.

Emergency Plan: Spills and Exposure

Immediate and correct response to an emergency can significantly reduce harm.

Spill Response

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

o Containment: Cover the spill with a dry, inert absorbent material such as sand or vermiculite.
[1] Do not use water or combustible materials.
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» Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste disposal.

o Decontamination: After the material has been collected, decontaminate the area with a
suitable solvent (e.g., ethanol) and then wash with soap and water.[1]

Exposure Protocol

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with copious
amounts of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[1]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.[1]

Visualizing Emergency Procedures

To further clarify the emergency spill response, the following workflow diagram outlines the
necessary steps.
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Strontium Nitride Spill Response
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Caption: Workflow for a Strontium Nitride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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